Cas no 59630-16-9 (2-methyl-6-phenylmorpholine)

• Product Name: 2-methyl-6-phenylmorpholine
• CAS No: 59630-16-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD11652903
• CID: 386802
• PubChem ID: 232631
• Update Time: 2025-06-14

2-methyl-6-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-methyl-6-phenyl-
• 2-methyl-6-phenylmorpholine
• 2-methyl-6-phenyl-morpholine
• Morpholine,2-methyl-6-phenyl
• AS-48068
• 59630-16-9
• AKOS009388909
• EN300-54968
• CS-0283374
• NSC30363
• SCHEMBL2599626
• NSC 30363
• MFCD11652903
• Z405744536
• DTXSID30283203
• F17620
• NSC-30363

• MDL： MFCD11652903
• Inchi： 1S/C11H15NO/c1-9-7-12-8-11(13-9)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3
• InChI Key： OEIVXYYFUJADLC-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.06480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-methyl-6-phenylmorpholine

Comprehensive Overview of 2-methyl-6-phenylmorpholine (CAS No. 59630-16-9): Properties, Applications, and Industry Insights

2-methyl-6-phenylmorpholine (CAS No. 59630-16-9) is a specialized organic compound belonging to the morpholine class, characterized by its unique structural features combining a phenyl group and a methyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The morpholine derivative exhibits a balance of lipophilicity and polarity, making it valuable for modulating physicochemical properties in drug design.

In recent years, the demand for heterocyclic compounds like 2-methyl-6-phenylmorpholine has surged, driven by their applications in developing novel therapeutic agents. Researchers frequently search for "morpholine derivatives in drug discovery" or "CAS 59630-16-9 solubility data," reflecting the compound's relevance in medicinal chemistry. Its structural motif appears in several drug candidates targeting neurological disorders and metabolic diseases, aligning with current trends in personalized medicine.

The synthesis of 2-methyl-6-phenylmorpholine typically involves ring-closure strategies or modification of pre-existing morpholine frameworks. Advanced techniques such as flow chemistry and catalytic asymmetric synthesis have been explored to improve the efficiency of producing this chiral morpholine compound, addressing industry needs for scalable and sustainable manufacturing processes. These developments respond to frequent queries like "green synthesis of 59630-16-9" and "stereoselective morpholine preparation."

From an analytical perspective, 2-methyl-6-phenylmorpholine demonstrates distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies reveal characteristic proton environments, while mass spectrometry confirms its molecular weight (177.24 g/mol). Such data is crucial for quality control, as evidenced by common search terms like "NMR peaks for CAS 59630-16-9" and "HPLC methods for morpholine analysis." The compound's stability under various pH conditions also makes it suitable for formulation studies.

Beyond pharmaceuticals, 2-methyl-6-phenylmorpholine finds utility in material science as a precursor for functional polymers. Its ability to participate in polymerization reactions while imparting specific steric and electronic effects answers growing interest in "smart materials from heterocycles." The compound's thermal stability (decomposition temperature >200°C) further supports applications in high-performance coatings, addressing industry demands captured in searches for "heat-resistant morpholine additives."

Regulatory considerations for 59630-16-9 vary by jurisdiction, with most regions classifying it as a standard research chemical. However, proper handling protocols should always be followed, particularly regarding its potential irritant properties. The scientific community's focus on "safe handling of morpholine derivatives" and "59630-16-9 regulatory status" reflects responsible usage trends in chemical research.

Future research directions for 2-methyl-6-phenylmorpholine may explore its role in catalytic systems or as a ligand in transition metal complexes. The compound's structural flexibility positions it well for emerging applications in asymmetric catalysis, responding to academic interest in "morpholine-based chiral auxiliaries." Continuous innovation in synthetic methodologies and application development ensures this compound remains relevant across multiple scientific disciplines.